Cas no 2589531-82-6 (1,5-Naphthyridin-2(1H)-one, 7-(bromomethyl)-3-ethyl-)

• Product Name: 1,5-Naphthyridin-2(1H)-one, 7-(bromomethyl)-3-ethyl-
• CAS No: 2589531-82-6
• MF: C₁₁H₁₁BrN₂O
• MW: 267.121841669083
• CID: 5165352
• PubChem ID: 155586955
• Update Time: 2025-10-22

1,5-Naphthyridin-2(1H)-one, 7-(bromomethyl)-3-ethyl- Chemical and Physical Properties

Names and Identifiers

• 1,5-Naphthyridin-2(1H)-one, 7-(bromomethyl)-3-ethyl-
• 7-(bromomethyl)-3-ethyl-1H-1,5-naphthyridin-2-one
• F89859
• 2589531-82-6
• SCHEMBL22912684
• 7-(bromomethyl)-3-ethyl-1,2-dihydro-1,5-naphthyridin-2-one
• SB74832
• SY312687
• 7-(bromomethyl)-3-ethyl-1,5-naphthyridin-2(1H)-one
• MFCD34475616

• Inchi： 1S/C11H11BrN2O/c1-2-8-4-9-10(14-11(8)15)3-7(5-12)6-13-9/h3-4,6H,2,5H2,1H3,(H,14,15)
• InChI Key： LXECYAKMMDYOIC-UHFFFAOYSA-N
• SMILES： N1C2C(=NC=C(CBr)C=2)C=C(CC)C1=O

Computed Properties

• Exact Mass: 266.00548g/mol
• Monoisotopic Mass: 266.00548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 42Ų

Additional information on 1,5-Naphthyridin-2(1H)-one, 7-(bromomethyl)-3-ethyl-

Comprehensive Overview of 1,5-Naphthyridin-2(1H)-one, 7-(bromomethyl)-3-ethyl- (CAS No. 2589531-82-6)

The compound 1,5-Naphthyridin-2(1H)-one, 7-(bromomethyl)-3-ethyl- (CAS No. 2589531-82-6) is a highly specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and material science research. With its unique naphthyridine core and functional bromomethyl and ethyl substituents, this compound serves as a versatile intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, catalysis, and molecular engineering, making it a subject of frequent queries in academic and industrial databases.

In recent years, the demand for 1,5-Naphthyridine derivatives has surged due to their role in developing kinase inhibitors and anticancer agents. The presence of the bromomethyl group at the 7-position allows for further functionalization, enabling the creation of targeted therapies. This aligns with the growing trend of personalized medicine, where precise molecular modifications are critical. Additionally, the ethyl group at the 3-position enhances the compound's stability, a feature often highlighted in structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, CAS No. 2589531-82-6 is frequently discussed in the context of C-C coupling reactions and cross-coupling methodologies. Its reactivity profile makes it a valuable building block for constructing complex architectures, such as polycyclic aromatic systems. This has led to its inclusion in high-impact publications and patent filings, particularly in the fields of organic electronics and photovoltaic materials. Users searching for "naphthyridine synthesis" or "bromomethyl functionalization" will find this compound highly relevant.

Another area of interest is the compound's potential in bioconjugation and probe development. The bromomethyl moiety can be exploited for attaching fluorescent tags or other diagnostic markers, which is crucial for imaging technologies and biomarker detection. This application is particularly relevant given the rising focus on non-invasive diagnostics and theranostics in modern healthcare. Researchers often inquire about its compatibility with click chemistry and other bioorthogonal reactions.

Environmental and regulatory considerations also play a role in the discourse around 1,5-Naphthyridin-2(1H)-one, 7-(bromomethyl)-3-ethyl-. While the compound is not classified as hazardous under current guidelines, its handling requires adherence to standard laboratory safety protocols. This aspect is frequently addressed in chemical safety databases and material safety data sheets (MSDS), ensuring compliance with green chemistry principles.

In summary, CAS No. 2589531-82-6 represents a critical tool in advancing medicinal chemistry and material science. Its multifaceted applications, from drug design to functional materials, underscore its importance in contemporary research. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in innovative developments.